4-[allyl(methylsulfonyl)amino]-N-propylbenzamide

• IUPAC Name: 4-[methylsulfonyl(prop-2-enyl)amino]-N-propylbenzamide
• InChI: InChI=1S/C14H20N2O3S/c1-4-10-15-14(17)12-6-8-13(9-7-12)16(11-5-2)20(3,18)19/h5-9H,2,4,10-11H2,1,3H3,(H,15,17)
• InChI Key: YAHNCXGGYDMBQD-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(C=C1)N(CC=C)S(=O)(=O)C
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

4-[allyl(methylsulfonyl)amino]-N-propylbenzamide, commonly known as AM-404, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM-404 is a potent inhibitor of the fatty acid amide hydrolase (FAAH) enzyme, which is responsible for the breakdown of endocannabinoids in the body.

Mechanism of Action

AM-404 acts as a potent inhibitor of the 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide enzyme, which is responsible for the breakdown of endocannabinoids in the body. By inhibiting 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide, AM-404 increases the levels of endocannabinoids in the body, which can lead to analgesic, anti-inflammatory, and neuroprotective effects.
Biochemical and physiological effects:
AM-404 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. AM-404 has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. Additionally, AM-404 has been shown to have anti-obesity and anti-diabetic effects in animal models.

Advantages and Limitations for Lab Experiments

AM-404 has several advantages for lab experiments. It is a potent and selective inhibitor of the 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide enzyme, which makes it a useful tool for studying the endocannabinoid system. However, one limitation of AM-404 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of AM-404. One area of interest is the potential use of AM-404 in the treatment of anxiety disorders. Another area of interest is the development of more potent and selective 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide inhibitors. Additionally, there is a need for further research on the long-term effects of AM-404 on the endocannabinoid system and its potential use in the treatment of chronic pain and inflammation.

Synthesis Methods

AM-404 can be synthesized through a multistep process, which involves the reaction of 4-aminobenzoic acid with propylamine to form 4-aminobenzamide. This intermediate is then reacted with allyl bromide to form 4-[allyl(amino)benzamide]. The final step involves the reaction of 4-[allyl(amino)benzamide] with methylsulfonyl chloride to form 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide.

Scientific Research Applications

AM-404 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. AM-404 has also been studied for its potential use in the treatment of obesity, diabetes, and anxiety disorders.